Cas no 50515-99-6 (Tetradecanedioic Acid Monomethyl Ester)

• Product Name: Tetradecanedioic Acid Monomethyl Ester
• CAS No: 50515-99-6
• MF: C₁₅H₂₈O₄
• MW: 272.380425453186
• CID: 933888
• PubChem ID: 566764
• Update Time: 2025-04-24

Tetradecanedioic Acid Monomethyl Ester Chemical and Physical Properties

Names and Identifiers

• tetradecanedioicacidmethylester
• Camphor oil yellow
• 14-Methoxy-14-oxotetradecanoic acid #
• A1-06575
• methyl hydrogen tetradecanedioate
• SCHEMBL3504014
• Tetradecanedioic acid methyl ester
• Tetradecanedioic acid monomethyl ester
• HUWSPEBQZBPAJX-UHFFFAOYSA-N
• Tetradecanedioic acid, monomethyl ester
• AKOS037654976
• 14-Methoxy-14-oxotetradecanoic acid
• MS-21724
• EN300-6734582
• 50515-99-6
• Tetradecanedioic Acid Monomethyl Ester

• Inchi： 1S/C15H28O4/c1-19-15(18)13-11-9-7-5-3-2-4-6-8-10-12-14(16)17/h2-13H2,1H3,(H,16,17)
• InChI Key： HUWSPEBQZBPAJX-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 272.19884
• Monoisotopic Mass: 272.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Tetradecanedioic Acid Monomethyl Ester

Tetradecanedioic Acid Methyl Ester: A Comprehensive Overview

Tetradecanedioic acid methyl ester, also known by its CAS number 50515-99-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, which belongs to the family of dicarboxylic acid methyl esters, has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into the structural characteristics, chemical properties, applications, and recent research findings related to this compound.

The molecular structure of tetradecanedioic acid methyl ester consists of a linear alkyl chain with two ester groups at either end. This structure imparts the compound with both hydrophobic and hydrophilic properties, making it versatile for different chemical reactions. Recent studies have highlighted the importance of such compounds in the synthesis of biodegradable polymers and surfactants. For instance, researchers have explored the use of tetradecanedioic acid methyl ester as a precursor for producing polyesters with enhanced mechanical properties and biodegradability.

From a chemical standpoint, tetradecanedioic acid methyl ester exhibits interesting reactivity under various conditions. It can undergo hydrolysis in acidic or basic environments to yield tetradecanedioic acid or its corresponding salts. This property has been exploited in the development of controlled-release drug delivery systems, where the ester group serves as a protective moiety that can be cleaved under physiological conditions. Recent advancements in this area have focused on optimizing the reaction conditions to achieve higher yields and better control over the release kinetics.

The application of tetradecanedioic acid methyl ester extends beyond traditional chemical synthesis. It has found utility in the formulation of coatings and adhesives due to its ability to form strong intermolecular bonds. Moreover, its compatibility with various polymers makes it a valuable additive in composite materials. A study published in 2023 demonstrated that incorporating tetradecanedioic acid methyl ester into polyurethane matrices significantly improved their thermal stability and mechanical resilience.

In terms of environmental impact, researchers have been keenly interested in understanding the biodegradation pathways of tetradecanedioic acid methyl ester. Biodegradation studies have shown that under aerobic conditions, this compound can be metabolized by microorganisms into innocuous byproducts such as carbon dioxide and water. This characteristic makes it an attractive alternative to traditional petrochemical-based compounds that persist in the environment for extended periods.

Recent breakthroughs in green chemistry have further expanded the potential applications of tetradecanedioic acid methyl ester. For example, it has been employed as a building block in the synthesis of bio-based surfactants that exhibit superior cleaning efficiency while being environmentally benign. These surfactants have found applications in personal care products, detergents, and industrial cleaning agents.

In conclusion, tetradecanedioic acid methyl ester (CAS 50515-99-6) is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical properties, coupled with recent advancements in its synthesis and utilization, position it as a key player in sustainable materials development. As research continues to uncover new possibilities for this compound, its role in advancing green chemistry and materials science is expected to grow significantly.